N-[(2-chlorophenyl)(cyano)methyl]-4-(1H-1,2,3-triazol-1-yl)benzamide

• IUPAC Name: N-[(2-chlorophenyl)-cyanomethyl]-4-(triazol-1-yl)benzamide
• InChI: InChI=1S/C17H12ClN5O/c18-15-4-2-1-3-14(15)16(11-19)21-17(24)12-5-7-13(8-6-12)23-10-9-20-22-23/h1-10,16H,(H,21,24)
• InChI Key: CYWMTCRXCTUUTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C#N)NC(=O)C2=CC=C(C=C2)N3C=CN=N3)Cl
• Molecular Formula: C17H12ClN5O
• Molecular Weight: 337.8 g/mol
• CAS No.: 1808677-76-0

Description

“N-[(2-chlorophenyl)(cyano)methyl]-4-(1H-1,2,3-triazol-1-yl)benzamide” is a complex organic compound that contains several functional groups, including a 1,2,3-triazole ring, a benzamide group, and a cyano group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups. The 1,2,3-triazole ring is a five-membered ring containing two carbon atoms and three nitrogen atoms. The benzamide group consists of a benzene ring attached to an amide group.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing 1,2,3-triazole rings, benzamide groups, and cyano groups are known to participate in a variety of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological activity, which is not known at this time.

Future Directions

Future research could focus on synthesizing this compound and studying its physical and chemical properties, as well as its potential biological activities.